N-[2-(2-chlorophenyl)ethyl]-1-propyl-4-piperidinamine

• IUPAC Name: N-[2-(2-chlorophenyl)ethyl]-1-propylpiperidin-4-amine
• InChI: InChI=1S/C16H25ClN2/c1-2-11-19-12-8-15(9-13-19)18-10-7-14-5-3-4-6-16(14)17/h3-6,15,18H,2,7-13H2,1H3
• InChI Key: HJXOXRYWXAMVCX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NCCC2=CC=CC=C2Cl
• Molecular Formula: C16H25ClN2
• Molecular Weight: 280.83 g/mol

Description

N-[2-(2-chlorophenyl)ethyl]-1-propyl-4-piperidinamine, commonly known as NCPP, is a synthetic compound that belongs to the class of psychoactive substances known as stimulants. It was first synthesized in the early 1970s and has since been used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of NCPP is not fully understood, but it is believed to act primarily as a dopamine reuptake inhibitor. This means that it increases the levels of dopamine in the brain by preventing its reuptake into neurons, leading to increased stimulation of the central nervous system. NCPP may also have other effects on neurotransmitters such as norepinephrine and serotonin, which may contribute to its overall effects.
Biochemical and Physiological Effects:
NCPP has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to increased stimulation of the central nervous system. This can result in increased alertness, attention, and energy. Additionally, NCPP has been shown to have analgesic properties, which may be due to its effects on the opioid system.

Advantages and Limitations for Lab Experiments

NCPP has several advantages for use in lab experiments. It has a well-established synthesis method and is readily available for purchase from chemical suppliers. Additionally, it has been extensively studied in scientific research, so its effects and mechanisms of action are well understood. However, there are also limitations to its use. NCPP is a psychoactive substance, so it must be handled with care to avoid accidental exposure. Additionally, its effects on the central nervous system can be difficult to control, which may make it challenging to use in certain types of experiments.

Future Directions

There are several potential future directions for research on NCPP. One area of interest is its potential use as a treatment for ADHD and other conditions that involve decreased alertness and attention. Additionally, further research is needed to fully understand its mechanisms of action and effects on neurotransmitters. Finally, there may be potential for the development of new drugs based on the structure of NCPP that have improved therapeutic properties and fewer side effects.

Synthesis Methods

The synthesis of NCPP involves the reaction of 2-chloro-N-ethyl-N-propylpropan-1-amine with 2-chloroethylbenzene and piperidine. The reaction is typically carried out in a solvent such as ethanol or methanol and requires careful temperature control and purification steps to yield pure NCPP. The synthesis method has been well established and is widely used in scientific research.

Scientific Research Applications

NCPP has been used in scientific research to investigate its potential therapeutic properties. It has been shown to have stimulant effects on the central nervous system, which may be useful in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and other conditions that involve decreased alertness and attention. Additionally, NCPP has been shown to have analgesic properties, which may be useful in the treatment of pain.